Cas no 75804-28-3 ((3-Azaniumyl-2,3-dimethylbutan-2-yl)azanium Dichloride)

• Product Name: (3-Azaniumyl-2,3-dimethylbutan-2-yl)azanium Dichloride
• CAS No: 75804-28-3
• MF: C₆H₁₈Cl₂N₂
• MW: 189.126519680023
• MDL: MFCD08276351
• CID: 560207
• PubChem ID: 18760495
• Update Time: 2025-11-02

(3-Azaniumyl-2,3-dimethylbutan-2-yl)azanium Dichloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediamine,2,3-dimethyl-, hydrochloride (1:2)
• 2,3-DIMETHYL-2,3-BUTANEDIAMINE DIHYDROCHLORIDE
• 2,3-dimethylbutane-2,3-diamine,dihydrochloride
• 2,3-Diamino-2,3-dimethylbutane Dihydrochloride
• 1,1,2,2-Tetramethylethylenediamine Dihydrochloride
• BRLVXFONMZRJCD-UHFFFAOYSA-N
• 2,3-Dimethyl-2,3-butanediamine diHCl
• D3212
• 2,3-dimethylbutane-2,3-diamine dihydrochloride
• 2,3-dimethylbutane-2,3-diamine;dihydrochloride
• 2,3-Dimethylbutane-2,3-diamine--hydrogen chloride (1/2)
• DTXSID50596024
• EN300-1267170
• Z3013932182
• SY106160
• 2,3-Dimethyl-2,3-butanediamineDihydrochloride
• T71307
• AKOS025295720
• MFCD08276351
• A903108
• AS-69051
• 2,3-DIMETHYL-2,3-BUTANEDIAMINE 2HCL
• 2,3-Dimethyl-2,3-butanediamine Dihydrochloride, >/=98%
• 75804-28-3
• DB-098284
• TETRAMETHYLETHYLENEDIAMINE DIHYDROCHLORIDE
• (3-Azaniumyl-2,3-dimethylbutan-2-yl)azanium Dichloride

• MDL： MFCD08276351
• Inchi： 1S/C6H16N2.2ClH/c1-5(2,7)6(3,4)8;;/h7-8H2,1-4H3;2*1H
• InChI Key： BRLVXFONMZRJCD-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC(C)(C)C(C)(C)N

Computed Properties

• Exact Mass: 188.08500
• Monoisotopic Mass: 188.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 72.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: White powder
• Boiling Point: 253.2°C at 760 mmHg
• Flash Point: 107°C
• PSA: 52.04000
• LogP: 3.46560
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines
• Material Chemicals High Polymer Materials

Additional information on (3-Azaniumyl-2,3-dimethylbutan-2-yl)azanium Dichloride

Comprehensive Guide to (3-Azaniumyl-2,3-dimethylbutan-2-yl)azanium Dichloride (CAS No. 75804-28-3)

(3-Azaniumyl-2,3-dimethylbutan-2-yl)azanium Dichloride (CAS No. 75804-28-3) is a specialized organic compound with a unique molecular structure. This compound, often referred to in scientific literature by its systematic name, has garnered attention in various research fields due to its distinctive properties. The dichloride form of this azanium derivative makes it particularly useful in synthetic chemistry and material science applications.

The chemical structure of (3-Azaniumyl-2,3-dimethylbutan-2-yl)azanium Dichloride features two positively charged nitrogen centers (azanium groups) and two chloride counterions. This dicationic nature contributes to its solubility in polar solvents and its potential as an intermediate in organic synthesis. Researchers have explored its use in the development of novel ionic liquids, a rapidly growing area of interest in green chemistry and sustainable materials.

Recent studies have highlighted the potential of 75804-28-3 in pharmaceutical research, particularly as a building block for quaternary ammonium compounds. These compounds are widely investigated for their antimicrobial properties, especially in light of growing concerns about antibiotic resistance. The 2,3-dimethylbutane backbone of this molecule provides structural rigidity that may enhance biological activity in certain applications.

In material science, (3-Azaniumyl-2,3-dimethylbutan-2-yl)azanium Dichloride has shown promise as a precursor for functionalized polymers. The presence of two reactive azanium groups allows for versatile modification, making it valuable for creating materials with specific charge characteristics. This aligns with current industry trends toward smart materials and responsive surfaces that can adapt to environmental changes.

The synthesis of 75804-28-3 typically involves the reaction of 2,3-dimethyl-2-butene with appropriate nitrogen-containing reagents, followed by treatment with hydrochloric acid to form the dichloride salt. This process has been optimized in recent years to improve yield and purity, addressing common questions from researchers about optimal synthesis conditions for this compound.

Analytical characterization of (3-Azaniumyl-2,3-dimethylbutan-2-yl)azanium Dichloride typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. The compound's distinctive spectral features make it relatively easy to identify and quantify, which is crucial for quality control in research applications. These analytical methods are frequently searched topics by scientists working with similar quaternary ammonium salts.

From a safety perspective, 75804-28-3 requires standard laboratory precautions when handling. While not classified as hazardous under normal conditions, proper storage in a cool, dry environment is recommended to maintain stability. This information addresses common queries about the compound's storage and handling requirements.

The commercial availability of (3-Azaniumyl-2,3-dimethylbutan-2-yl)azanium Dichloride has increased in recent years, reflecting growing research interest. Suppliers typically offer it in various purity grades, with 98% purity being the most common for research purposes. Pricing trends show moderate stability, though fluctuations can occur based on raw material availability.

Future research directions for 75804-28-3 may explore its potential in energy storage applications, particularly as components in advanced battery systems. The compound's ionic nature and thermal stability make it an interesting candidate for investigation in this rapidly evolving field. This aligns with current global research priorities in renewable energy technologies.

In conclusion, (3-Azaniumyl-2,3-dimethylbutan-2-yl)azanium Dichloride (CAS No. 75804-28-3) represents a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features continue to inspire innovative applications, from advanced materials to pharmaceutical research, making it a compound worth watching in coming years.